Cas no 2171850-53-4 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid
• CAS No: 2171850-53-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5814632
• PubChem ID: 165545116
• Update Time: 2025-08-05

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid
• 2171850-53-4
• EN300-1521228
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]-N-methylformamido}propanoic acid

• Inchi： 1S/C27H26N2O5/c1-17-15-18(26(32)29(2)14-13-25(30)31)11-12-24(17)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-12,15,23H,13-14,16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： YUEKMMDQAWTENX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(N(C)CCC(=O)O)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid

Research Brief on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid (CAS: 2171850-53-4)

The compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid (CAS: 2171850-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and N-methylformamido functionality, is primarily utilized in peptide synthesis and drug development. Recent studies have explored its potential as a versatile building block for the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of peptide-based inhibitors for proteolytic enzymes. The researchers highlighted its stability under physiological conditions and its ability to enhance the bioavailability of peptide drugs. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives. The results demonstrated that the Fmoc-protected amino acid derivative exhibited superior binding affinity to target enzymes compared to its unprotected counterparts.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the application of 2171850-53-4 in the development of prodrugs. The authors reported that the compound's unique chemical properties, such as its lipophilicity and controlled release characteristics, make it an ideal candidate for prodrug design. The study utilized in vitro and in vivo models to evaluate the pharmacokinetic profile of the prodrugs, revealing improved tissue penetration and reduced systemic toxicity. These findings underscore the compound's potential in addressing challenges associated with drug delivery and bioavailability.

In addition to its applications in drug development, 2171850-53-4 has also been explored in materials science. A 2024 study in ACS Biomaterials Science & Engineering demonstrated its utility in the fabrication of self-assembling peptide hydrogels. The researchers attributed the gelation properties to the compound's amphiphilic nature and its ability to form stable intermolecular interactions. These hydrogels were shown to support cell growth and differentiation, suggesting potential applications in tissue engineering and regenerative medicine.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenyl-N-methylformamido}propanoic acid. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce production costs. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient preparation of this compound, highlighting its scalability for industrial applications.

In conclusion, the compound 2171850-53-4 represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to biomaterials, highlight its versatility and potential for future innovations. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in therapeutic and biomedical applications.